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Compound of Interest

Compound Name: Butamifos

Cat. No.: B1668082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butamifos is an organophosphate herbicide primarily used for the control of annual and

graminaceous weeds in various agricultural settings.[1] Its toxicological profile, characterized

by the inhibition of acetylcholinesterase and microtubule assembly, makes it a relevant

compound for use as a reference toxicant in ecotoxicological studies.[1][2] Reference toxicants

are crucial tools for assessing the health and sensitivity of test organisms and for ensuring the

reproducibility and comparability of toxicity test results over time and between different

laboratories. This document provides detailed application notes and protocols for the use of

butamifos as a reference toxicant in various ecotoxicological assays.
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Property Value

Chemical Formula C13H21N2O4PS

Molar Mass 332.35 g·mol−1

CAS Number 36335-67-8

Appearance Not specified

Water Solubility Low

Mode of Action
Microtubule assembly inhibition,

Acetylcholinesterase inhibitor

Ecotoxicological Data
The following tables summarize the acute toxicity of butamifos to a range of representative

aquatic and terrestrial organisms. This data is essential for establishing appropriate

concentration ranges for definitive toxicity tests and for interpreting the results of

ecotoxicological assessments.
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Test Organism Endpoint Duration Value (mg/L) Reference

Daphnia magna

(Water Flea)
LC50 24 hours 7.8 [3]

Daphnia magna

(Water Flea)
LC50 48 hours 4.8 [3]

Representative

Fish Species

(e.g.,

Oncorhynchus

mykiss)

96-hour LC50 96 hours

Data not

available for

butamifos. As a

surrogate, the

related

organophosphat

e Chlorpyrifos

has a 96h LC50

of 0.007-0.057

mg/L for

Rainbow Trout.

Representative

Algal Species

(e.g.,

Pseudokirchnerie

lla subcapittata)

72-hour EC50 72 hours

Data not

available for

butamifos. As a

surrogate, the

related

organophosphat

e Malathion has

a 72h EC50 of

>10 mg/L for

Pseudokirchnerie

lla subcapittata.

Terrestrial Toxicity
Test Organism Endpoint Duration

Value (mg/kg
soil)

Reference

Eisenia fetida

(Earthworm)
LC50 14 days >1000

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://api.pageplace.de/preview/DT0400.9781420032505_A25127082/preview-9781420032505_A25127082.pdf
https://api.pageplace.de/preview/DT0400.9781420032505_A25127082/preview-9781420032505_A25127082.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway: Acetylcholinesterase Inhibition
Butamifos, like other organophosphate pesticides, exerts its neurotoxic effects through the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the termination of

nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine

(ACh). The inhibition of AChE by butamifos leads to an accumulation of ACh in the synaptic

cleft, resulting in continuous stimulation of cholinergic receptors, which can lead to paralysis

and death in susceptible organisms.
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Cholinergic Synapse

Acetylcholine (ACh)

Acetylcholinesterase (AChE)
is hydrolyzed by

Postsynaptic Receptor

binds to

Continuous Stimulation
accumulates, causing

Choline + Acetateproducing

Nerve Impulse

propagates

Butamifos inhibits

releases

Paralysis / Deathleads to
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Preparation

Exposure

Data Analysis

Prepare Butamifos Stock Solution

Prepare Serial Dilutions of Butamifos

Culture and Acclimate Test Organisms

Introduce Organisms to Test Chambers

Prepare Test Media/Soil

Incubate under Controlled Conditions

Record Mortality/Immobilization/Growth Inhibition

Calculate LC50/EC50 Values

Validate Test with Reference Toxicant Data
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Establish Baseline Toxicity Data with Butamifos

Conduct Routine Toxicity Tests with Butamifos

Compare Test Results to Historical Control Chart

Results within Acceptable Range?

Test System is Valid
Proceed with Unknown Samples

Yes

Investigate and Troubleshoot Test System
(e.g., organism health, water quality)

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. [PDF] Aging pathways for organophosphate-inhibited human butyrylcholinesterase,
including novel pathways for isomalathion, resolved by mass spectrometry. | Semantic
Scholar [semanticscholar.org]

2. researchgate.net [researchgate.net]

3. api.pageplace.de [api.pageplace.de]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1668082?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668082?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Aging-pathways-for-organophosphate-inhibited-human-Li-Schopfer/5faac2c3be0fe2bea921fbc22c5a7aec220bc114
https://www.semanticscholar.org/paper/Aging-pathways-for-organophosphate-inhibited-human-Li-Schopfer/5faac2c3be0fe2bea921fbc22c5a7aec220bc114
https://www.semanticscholar.org/paper/Aging-pathways-for-organophosphate-inhibited-human-Li-Schopfer/5faac2c3be0fe2bea921fbc22c5a7aec220bc114
https://www.researchgate.net/publication/6140163_Aging_Pathways_for_Organophosphate-Inhibited_Human_Butyrylcholinesterase_Including_Novel_Pathways_for_Isomalathion_Resolved_by_Mass_Spectrometry
https://api.pageplace.de/preview/DT0400.9781420032505_A25127082/preview-9781420032505_A25127082.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Butamifos as a
Reference Toxicant in Ecotoxicology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668082#using-butamifos-as-a-reference-toxicant-in-
ecotoxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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